Cas no 1522875-12-2 (Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-)

• Product Name: Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-
• CAS No: 1522875-12-2
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 5283934
• Update Time: 2025-06-15

Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-

• Inchi： 1S/C9H15Cl/c1-2-9(6-10)4-7-3-8(7)5-9/h7-8H,2-6H2,1H3
• InChI Key： FVBAFSBSCWUTDK-UHFFFAOYSA-N
• SMILES： C12C(C1)CC(CCl)(CC)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-

Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- (CAS No: 1522875-12-2)

Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-, identified by the chemical identifier CAS No: 1522875-12-2, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic hydrocarbon derivative features a unique structural framework that has garnered attention due to its potential applications in the synthesis of complex molecules, particularly in medicinal chemistry. The presence of both a chloromethyl and an ethyl substituent on the central carbon atom introduces reactive sites that can be exploited for further functionalization, making it a valuable intermediate in the development of novel therapeutic agents.

The structural motif of Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- consists of a fused bicyclic system with three rings, including two six-membered rings and one five-membered ring. This arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in designing pharmacophores with specific spatial constraints. The chloromethyl group, in particular, serves as a versatile handle for nucleophilic substitution reactions, allowing for the introduction of various functional groups such as alcohols, amines, and thiols. This reactivity has been leveraged in the synthesis of more complex scaffolds, including those relevant to drug discovery.

In recent years, there has been growing interest in the development of Bicyclo[3.1.0]hexane derivatives as building blocks for drug candidates. The unique stereochemistry and electronic properties of this scaffold make it an attractive candidate for modulating biological targets with high specificity. For instance, studies have demonstrated that derivatives of this compound can interact with enzymes and receptors in ways that may lead to therapeutic effects. The ethyl substituent further contributes to the molecule's complexity by influencing its conformational landscape and electronic distribution, which can be fine-tuned to optimize binding affinity.

One area where Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- has shown promise is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The rigid bicyclic core of this compound provides a stable platform for designing inhibitors with precise spatial orientation relative to the kinase active site. Additionally, the chloromethyl group allows for further derivatization to introduce pharmacophoric elements that enhance binding interactions.

Another emerging application of Bicyclo[3.1.0]hexane derivatives is in the field of neurodegenerative disease research. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the aggregation of misfolded proteins in the brain. Small molecules that can interfere with these aggregation processes have potential as therapeutic agents. The structural features of Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl-, including its rigid framework and reactive sites, make it a suitable candidate for designing molecules that can disrupt protein misfolding or modulate protein-protein interactions relevant to these diseases.

The synthesis of Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- typically involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and scalable routes to this compound, reducing costs and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the bicyclic core under mild conditions, while protecting group strategies have been utilized to manage reactivity during subsequent functionalization steps.

In conclusion,Bicyclo[3.1.0]hexane, 3-(chloromethyl)-3-ethyl- (CAS No: 1522875-12-2) represents a promising scaffold for pharmaceutical innovation due to its unique structural features and reactivity profile。 Its potential applications in drug discovery span multiple therapeutic areas，including oncology，neurology，and inflammatory diseases。 As research continues to uncover new synthetic strategies and biological targets，the importance of this compound is likely to grow，making it an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics。